trimethyl(tetrahydro-2H-pyran-4-yloxy)silane

• Molecular Formula: C8H18O2Si
• Molecular Weight: 174.31 g/mol
• IUPAC Name: trimethyl(oxan-4-yloxy)silane
• InChI: InChI=1S/C8H18O2Si/c1-11(2,3)10-8-4-6-9-7-5-8/h8H,4-7H2,1-3H3
• InChI Key: FBMIKUHLITXTJI-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)OC1CCOCC1

Description

Trimethyl(tetrahydro-2H-pyran-4-yloxy)silane is a useful research compound. Its molecular formula is C8H18O2Si and its molecular weight is 174.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tetrahydro-4-pyranol (1 g, 9.8 mmol) was dissolved in 30 mL of methylene chloride. To it was added imidazole (1.7 g, 24.5 mmol) followed by TMSCl (1.5 mL, 11.76 mmol). The reaction was allowed to stir at room temperature overnight. Insoluble material was removed by filtration, and the filtrate was washed with half saturated aqueous sodium bicarbonate and brine, and dried over MgSO4. The solids were filtered and solvent removed under reduced pressure to afford 1.6 g of trimethyl(tetrahydro-2H-pyran-4-yloxy)silane as a clear liquid.